Cas no 7425-47-0 (Butanoic acid, 2-iodo-, ethyl ester)

• Product Name: Butanoic acid, 2-iodo-, ethyl ester
• CAS No: 7425-47-0
• MF: C₆H₁₁IO₂
• MW: 242.054814577103
• CID: 580852
• PubChem ID: 311964
• Update Time: 2025-04-19

Butanoic acid, 2-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-iodo-, ethyl ester
• ethyl 2-iodobutanoate
• 2-iodo-butyric acid ethyl ester
• 2-Jod-buttersaeure-aethylester
• AC1L7KB4
• CTK2I0973
• NSC219874
• NSC 219874
• NSC-219874
• SCHEMBL4115029
• 7425-47-0
• DTXSID00309924

• Inchi： 1S/C6H11IO2/c1-3-5(7)6(8)9-4-2/h5H,3-4H2,1-2H3
• InChI Key： BEKQSWCOHDSDPD-UHFFFAOYSA-N
• SMILES： IC(C(=O)OCC)CC

Computed Properties

• Exact Mass: 241.97993
• Monoisotopic Mass: 241.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 213.2°Cat760mmHg
• Flash Point: 82.7°C
• Refractive Index: 1.504
• PSA: 26.3
• LogP: 1.76310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters